![molecular formula C10H18BNO4Si B6263318 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione CAS No. 2185046-19-7](/img/no-structure.png)
6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione
Overview
Description
6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione, also known as 6M2TMSED, is a boron-containing heterocyclic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in organic solvents and is of great interest to researchers due to its unique properties. 6M2TMSED has been used in a variety of fields including materials science, biochemistry, and pharmaceuticals.
Scientific Research Applications
6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione has been used in a variety of scientific research applications. It has been used to create new materials for use in semiconductors, catalysts, and photovoltaic cells. It has also been used to create new pharmaceuticals, as well as to study the mechanisms of action of existing drugs. In addition, 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione has been used to study the biochemical and physiological effects of various compounds, and to investigate the structure and reactivity of organic molecules.
Mechanism of Action
The mechanism of action of 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione is largely unknown, but it is thought to involve the formation of a boron-containing heterocyclic ring. This ring is thought to be responsible for the unique properties of 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione, such as its ability to act as a catalyst in organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione are largely unknown, but it is thought to be non-toxic and non-irritating. In addition, it is believed to have no mutagenic or carcinogenic properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione in laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize and can be used in a variety of reactions. However, the mechanism of action of 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione is still not fully understood, and it can be difficult to control the reaction conditions in order to obtain the desired product.
Future Directions
In the future, 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione could be used in a variety of applications, such as the development of new pharmaceuticals, the study of biochemical and physiological effects, and the synthesis of new materials. In addition, further research could be done to better understand the mechanism of action of 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione and to develop new synthetic methods for its production. Finally, 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione could be used in the development of new catalysts and photovoltaic cells.
Synthesis Methods
6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione can be synthesized in a variety of ways, but the most common method is via a condensation reaction between 2-bromo-1,3,6,2-dioxazaborocane-4,8-dione and trimethylsilyl ethylene. This reaction is typically carried out in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is then heated in a sealed container at a temperature of around 200°C for several hours, after which the product is isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione involves the reaction of 2-amino-3-methyl-1,4-dioxane with trimethylsilylacetylene followed by the reaction with triethylborane and oxidation with hydrogen peroxide.", "Starting Materials": [ "2-amino-3-methyl-1,4-dioxane", "trimethylsilylacetylene", "triethylborane", "hydrogen peroxide" ], "Reaction": [ "Step 1: 2-amino-3-methyl-1,4-dioxane is reacted with trimethylsilylacetylene in the presence of a palladium catalyst to form 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane.", "Step 2: Triethylborane is added to the reaction mixture to form the boron complex of the intermediate.", "Step 3: The boron complex is oxidized with hydrogen peroxide to form the final product, 6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione." ] } | |
CAS RN |
2185046-19-7 |
Product Name |
6-methyl-2-[1-(trimethylsilyl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione |
Molecular Formula |
C10H18BNO4Si |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
